![molecular formula C18H24ClN3O2 B5522512 N-(4-chlorophenyl)-2-ethyl-3-oxo-2,9-diazaspiro[5.5]undecane-9-carboxamide](/img/structure/B5522512.png)
N-(4-chlorophenyl)-2-ethyl-3-oxo-2,9-diazaspiro[5.5]undecane-9-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-chlorophenyl)-2-ethyl-3-oxo-2,9-diazaspiro[5.5]undecane-9-carboxamide is a useful research compound. Its molecular formula is C18H24ClN3O2 and its molecular weight is 349.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 349.1557047 g/mol and the complexity rating of the compound is 469. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Derivatives
The compound N-(4-chlorophenyl)-2-ethyl-3-oxo-2,9-diazaspiro[5.5]undecane-9-carboxamide belongs to a class of chemicals known for their complex structures and potential applications in various fields of chemistry and pharmacology. Research has explored the synthesis of related derivatives and their structural characterization. For instance, Rahman et al. (2013) synthesized oxime derivatives of similar diazaspiro compounds and analyzed their structures using various spectroscopic methods (Rahman et al., 2013).
Catalyst-Free Synthesis
Aggarwal et al. (2014) reported a catalyst-free synthesis method for nitrogen-containing spiro heterocycles, including diazaspiro compounds. This method provides a more efficient and environmentally friendly approach to synthesizing these complex molecules (Aggarwal et al., 2014).
Application in Electrochemistry
Abou-Elenien et al. (1991) explored the electrochemical behavior of 1,4-diazaspiro[5.5]undecane-3,5-diones, revealing insights into the redox properties of these compounds. Such studies are crucial for applications in electrochemistry and material science (Abou-Elenien et al., 1991).
Photophysical Studies
Research by Aggarwal and Khurana (2015) focused on the photophysical properties of diazaspiro compounds, providing valuable data for potential applications in optoelectronics and photodynamic therapy (Aggarwal & Khurana, 2015).
Solid-Phase Synthesis
Macleod et al. (2006) developed a microwave-assisted solid-phase synthesis technique for creating diazaspiro compounds. This advancement in synthesis methodology could have significant implications in pharmaceutical research (Macleod et al., 2006).
X-Ray Diffraction Analysis
Sun et al. (2010) conducted a study using X-ray diffraction and NMR analysis to elucidate the structures of certain diazaspiro compounds, essential for understanding their chemical behavior and potential applications (Sun et al., 2010).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
N-(4-chlorophenyl)-2-ethyl-3-oxo-2,9-diazaspiro[5.5]undecane-9-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24ClN3O2/c1-2-21-13-18(8-7-16(21)23)9-11-22(12-10-18)17(24)20-15-5-3-14(19)4-6-15/h3-6H,2,7-13H2,1H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYRQUHRWHAVALL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CC2(CCC1=O)CCN(CC2)C(=O)NC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.